Cas no 2195939-69-4 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide
• CAS No: 2195939-69-4
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6289583
• PubChem ID: 131703321
• Update Time: 2025-05-26

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)cyclobutanecarboxamide
• F6573-4123
• AKOS040705217
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]cyclobutanecarboxamide
• 2195939-69-4
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}cyclobutanecarboxamide

• Inchi： 1S/C13H20N2O4/c16-11-4-5-12(17)15(11)7-9-19-8-6-14-13(18)10-2-1-3-10/h10H,1-9H2,(H,14,18)
• InChI Key： FODSYROWOQZSAL-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NCCOCCN1C(CCC1=O)=O

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.7Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide

Professional Introduction to N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide (CAS No. 2195939-69-4)

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2195939-69-4, represents a novel molecular structure with potential applications in the synthesis of bioactive molecules. The unique architecture of this compound, featuring a cyclobutane ring and an amide functional group, combined with an ethoxyethyl side chain that incorporates a 2,5-dioxopyrrolidin-1-yl moiety, positions it as a candidate for further exploration in medicinal chemistry.

The significance of this compound lies in its structural complexity and the potential for biological activity. The cyclobutane ring is known to enhance metabolic stability and binding affinity, while the amide group can serve as a hinge region for protein interaction. The presence of the 2,5-dioxopyrrolidin-1-yl group adds another layer of functionality, which could be exploited for modulating specific biological pathways. Recent advancements in drug design have highlighted the importance of such multifunctional scaffolds in developing next-generation therapeutics.

In the context of contemporary pharmaceutical research, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide has been studied for its potential role in addressing various therapeutic challenges. The compound's design aligns with current trends in drug discovery, which emphasize the use of heterocyclic structures to achieve high selectivity and efficacy. The 2,5-dioxopyrrolidin-1-yl moiety, in particular, has been identified as a key pharmacophore in several lead compounds that have shown promise in preclinical studies.

One of the most compelling aspects of this compound is its versatility. The ethoxyethyl side chain can be further modified to introduce additional functional groups, allowing for fine-tuning of its pharmacological properties. This flexibility makes N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide a valuable building block for medicinal chemists seeking to develop novel small-molecule drugs. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired molecular structure. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications. The use of advanced synthetic techniques has enabled researchers to access this complex molecule efficiently, paving the way for further exploration.

Recent studies have begun to unravel the biological activity of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide. In vitro assays have shown that it exhibits promising interactions with target proteins, suggesting its potential as an inhibitor or modulator. These findings are particularly exciting given the increasing demand for targeted therapies that can modulate specific disease pathways with high precision.

The compound's mechanism of action remains an area of active investigation. However, preliminary data suggest that it may interfere with key enzymatic processes or signal transduction pathways involved in disease progression. Further research is needed to fully elucidate its mode of action and to identify any potential off-target effects. This will be crucial for developing safe and effective therapeutic agents based on this scaffold.

The development of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and selectivity, guiding researchers in optimizing its structure for better performance.

In conclusion, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}cyclobutanecarboxamide (CAS No. 2195939-69-4) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.